verdohemochrome
verdohemochrome
Brand Name:
Vulcanchem
CAS No.:
17567-74-7
VCID:
VC0097535
InChI:
InChI=1S/C33H34N4O6.2C5H5N.Fe/c1-7-20-16(3)26-13-24-17(4)22(9-11-30(38)39)27(34-24)15-28-23(10-12-31(40)41)18(5)25(35-28)14-29-21(8-2)19(6)33(42,37-29)43-32(20)36-26;2*1-2-4-6-5-3-1;/h7-8,13-15,42H,1-2,9-12H2,3-6H3,(H4,34,35,36,37,38,39,40,41);2*1-5H;/q;;;+2/p-2
SMILES:
[H+].[H+].CC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)OC5(C(=C(C(=N5)C=C1[N-]2)C=C)C)O)C=C)C)C(=C3CCC(=O)[O-])C)CCC(=O)[O-].C1=CC=NC=C1.C1=CC=NC=C1.[Fe+2]
Molecular Formula:
C43H42FeN6O6
Molecular Weight:
794.7 g/mol
verdohemochrome
CAS No.: 17567-74-7
Main Products
VCID: VC0097535
Molecular Formula: C43H42FeN6O6
Molecular Weight: 794.7 g/mol
| CAS No. | 17567-74-7 |
|---|---|
| Product Name | verdohemochrome |
| Molecular Formula | C43H42FeN6O6 |
| Molecular Weight | 794.7 g/mol |
| IUPAC Name | 3-[14-(2-carboxylatoethyl)-5,20-bis(ethenyl)-3-hydroxy-4,9,15,19-tetramethyl-2-oxa-22,24-diaza-21,23-diazanidapentacyclo[16.2.1.13,6.18,11.113,16]tetracosa-1(20),4,6(24),7,9,11,13(22),14,16,18-decaen-10-yl]propanoate;hydron;iron(2+);pyridine |
| Standard InChI | InChI=1S/C33H34N4O6.2C5H5N.Fe/c1-7-20-16(3)26-13-24-17(4)22(9-11-30(38)39)27(34-24)15-28-23(10-12-31(40)41)18(5)25(35-28)14-29-21(8-2)19(6)33(42,37-29)43-32(20)36-26;2*1-2-4-6-5-3-1;/h7-8,13-15,42H,1-2,9-12H2,3-6H3,(H4,34,35,36,37,38,39,40,41);2*1-5H;/q;;;+2/p-2 |
| Standard InChIKey | PPRKNKUFAWBGMY-UHFFFAOYSA-L |
| Isomeric SMILES | [H+].[H+].CC\1=C(C/2=N/C1=C\C3=C(C(=C([N-]3)OC4(C(=C(/C(=C/C5=N/C(=C2)/C(=C5C)CCC(=O)[O-])/[N-]4)C=C)C)O)C=C)C)CCC(=O)[O-].C1=CC=NC=C1.C1=CC=NC=C1.[Fe+2] |
| SMILES | [H+].[H+].CC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)OC5(C(=C(C(=N5)C=C1[N-]2)C=C)C)O)C=C)C)C(=C3CCC(=O)[O-])C)CCC(=O)[O-].C1=CC=NC=C1.C1=CC=NC=C1.[Fe+2] |
| Canonical SMILES | [H+].[H+].CC1=C(C2=CC3=NC(=CC4=C(C(=C([N-]4)OC5(C(=C(C(=N5)C=C1[N-]2)C=C)C)O)C=C)C)C(=C3CCC(=O)[O-])C)CCC(=O)[O-].C1=CC=NC=C1.C1=CC=NC=C1.[Fe+2] |
| Synonyms | verdohemochrome |
| PubChem Compound | 189040 |
| Last Modified | Nov 11 2021 |
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